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Compound of Interest

Compound Name: Succinic anhydride

Cat. No.: B118167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of succinic
anhydride in various organic solvents. The data presented is crucial for professionals in

research and development, particularly in the fields of pharmaceuticals, polymers, and

chemical synthesis, where succinic anhydride is a key intermediate. This document offers

quantitative solubility data, detailed experimental protocols for solubility determination, and a

visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of succinic anhydride in organic solvents is influenced by factors such as the

polarity of the solvent and the temperature. The following tables summarize the available

quantitative data, providing a valuable resource for solvent selection and process optimization.

Table 1: Solubility of Succinic Anhydride in Various Organic Solvents at 25°C (298.15 K)
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Solvent Molar Mass ( g/mol ) Solubility ( g/100 mL)

Ethanol 46.07 2.56[1]

Chloroform 119.38 0.87[1]

Diethyl Ether 74.12 0.64[1]

Acetone 58.08 Soluble

Ethyl Acetate 88.11 Soluble

Carbon Tetrachloride 153.82 Soluble[1][2][3]

Benzene 78.11 Poorly soluble

Petroleum Ether - Practically insoluble

Table 2: Temperature-Dependent Solubility of Succinic Anhydride in Selected Organic

Solvents

The following data is compiled from a study by Wenge Yang, et al., titled "Solubility of succinic
anhydride in different pure solvents and binary solvent mixtures with the temperature range

from 278.15 to 333.15 K," published in the Journal of Molecular Liquids, and a study by Yong

Zou, et al., titled "Measurement and correlation of solubility of succinic anhydride in pure

solvents and binary solvent mixtures," published in the Journal of Chemical Thermodynamics.

[4][5] The solubility is expressed as the mole fraction (x) of succinic anhydride.
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Temperat
ure (K)

Acetone
(x)

Acetonitri
le (x)

2-
Propanol
(x)

Ethyl
Acetate
(x)

γ-
Butyrolac
tone (x)

Tetrahydr
ofuran (x)

278.15 0.0813 0.0925 0.0412 0.0356 - -

283.15 0.0978 0.1107 0.0498 0.0428 0.1332 0.1015

288.15 0.1165 0.1312 0.0601 0.0513 0.1543 0.1178

293.15 0.1378 0.1543 0.0723 0.0612 0.1778 0.1362

298.15 0.1621 0.1805 0.0868 0.0728 0.2041 0.1569

303.15 0.1898 0.2101 0.1039 0.0863 0.2335 0.1804

308.15 0.2214 0.2436 0.1241 0.1021 0.2664 0.2069

313.15 0.2574 0.2815 0.1478 0.1205 0.3031 0.2368

318.15 0.2983 0.3243 0.1755 0.1419 0.3441 0.2705

323.15 0.3448 0.3726 0.2078 0.1667 0.3898 0.3084

328.15 0.3975 0.4269 0.2452 0.1955 - -

333.15 0.4571 0.4879 0.2884 0.2288 - -

Experimental Protocols for Solubility Determination
The following are detailed methodologies for two common techniques used to determine the

solubility of a solid compound like succinic anhydride in an organic solvent.

Isothermal Shake-Flask Method (Analytical Method)
This is a widely used and reliable method for determining equilibrium solubility.

Materials and Equipment:

Succinic anhydride (high purity)

Organic solvent of interest (analytical grade)
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Thermostatic shaker bath with temperature control

Analytical balance

Volumetric flasks and pipettes

Syringes and filters (e.g., 0.45 µm PTFE)

Vials with airtight seals

Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer, or gas chromatograph)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of succinic anhydride to a

known volume of the organic solvent in a sealed vial. The excess solid is crucial to ensure

that equilibrium is reached.

Equilibration: Place the vial in a thermostatic shaker bath set to the desired temperature.

Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-72

hours). The shaking ensures good mixing and facilitates the dissolution process.

Phase Separation: After equilibration, stop the agitation and allow the vial to stand in the

thermostatic bath for at least 2 hours to allow the undissolved solid to settle.

Sampling: Carefully withdraw a sample from the clear supernatant liquid using a pre-heated

or pre-cooled syringe to the same temperature as the experiment to avoid precipitation.

Immediately filter the sample using a syringe filter into a pre-weighed vial.

Quantification:

Gravimetric Analysis: Accurately weigh the vial containing the filtered solution. Evaporate

the solvent under controlled conditions (e.g., in a vacuum oven at a temperature below the

decomposition point of succinic anhydride) until a constant weight of the dissolved

succinic anhydride is obtained. The solubility can then be calculated as grams of solute

per 100 g or 100 mL of solvent.
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Instrumental Analysis: Dilute the filtered solution with a suitable solvent to a concentration

within the calibration range of the analytical instrument. Analyze the concentration of

succinic anhydride using a pre-calibrated HPLC, UV-Vis, or GC method.

Dynamic (Gravimetric) Method
This method involves the visual determination of the saturation point by observing the

disappearance of the solid phase upon heating or the appearance upon cooling.

Materials and Equipment:

Succinic anhydride (high purity)

Organic solvent of interest (analytical grade)

Jacketed glass vessel with a stirrer

Circulating water bath with precise temperature control

Calibrated thermometer or temperature probe

Analytical balance

Procedure:

Preparation of the Mixture: Accurately weigh a known amount of succinic anhydride and

the organic solvent into the jacketed glass vessel.

Heating and Dissolution: While stirring, slowly heat the mixture using the circulating water

bath. Record the temperature at which the last solid particles of succinic anhydride
dissolve completely. This is the saturation temperature for that specific composition.

Cooling and Crystallization: Slowly cool the clear solution while stirring. Record the

temperature at which the first crystals of succinic anhydride appear. This is the

crystallization temperature.

Data Analysis: The average of the dissolution and crystallization temperatures is taken as the

equilibrium solubility temperature for the prepared composition. By repeating this procedure
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with different compositions, a solubility curve as a function of temperature can be

constructed.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the isothermal shake-flask

method for determining the solubility of succinic anhydride.
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Caption: Workflow for solubility determination using the isothermal shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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